Cas no 2171332-71-9 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid
• CAS No: 2171332-71-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5945712
• PubChem ID: 165879020
• Update Time: 2025-05-26

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid
• 2171332-71-9
• 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-3-yl}acetic acid
• EN300-1508927

• Inchi： 1S/C28H34N2O5/c1-18(2)14-25(27(33)30-13-7-8-19(16-30)15-26(31)32)29-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24-25H,7-8,13-17H2,1-2H3,(H,29,34)(H,31,32)/t19?,25-/m0/s1
• InChI Key： VFSWDEATULCTPM-BIAFCPFJSA-N
• SMILES： O=C([C@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid

Comprehensive Analysis of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid (CAS No. 2171332-71-9)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid (CAS No. 2171332-71-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its unique properties, which include high reactivity and compatibility with solid-phase peptide synthesis (SPPS) techniques.

The compound's Fmoc-protected amino acid moiety is particularly noteworthy, as it aligns with the growing demand for efficient and scalable peptide synthesis methods. With the rise of personalized medicine and targeted therapies, the need for high-purity peptide intermediates like 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid has surged. This trend is further amplified by the increasing adoption of AI-driven drug discovery platforms, which rely on such building blocks for rapid prototyping of novel therapeutics.

One of the most frequently searched questions in this domain revolves around the stability and storage conditions of CAS No. 2171332-71-9. Studies indicate that this compound should be stored under inert conditions at low temperatures to preserve its integrity. Additionally, its solubility profile—often a topic of discussion in research forums—makes it suitable for organic solvents commonly used in peptide coupling reactions, such as DMF and DCM.

Another hot topic in the scientific community is the green chemistry applications of this compound. As sustainability becomes a priority, researchers are exploring eco-friendly alternatives for peptide synthesis. The piperidine-acetic acid backbone of this molecule offers potential for reduced waste generation and improved atom economy, aligning with the principles of green chemistry. This aspect is particularly relevant to industries seeking FDA-compliant and environmentally sustainable production methods.

From a structural perspective, the chiral center at the (2S)-position is critical for its biological activity. This feature has sparked discussions in computational chemistry circles about its conformational stability and interaction with enzymatic systems. Recent publications have highlighted its utility in constructing peptide-based drug candidates, especially those targeting GPCRs (G-protein-coupled receptors), a major focus area in modern pharmacology.

The compound's CAS No. 2171332-71-9 is also frequently associated with queries about scalable synthesis routes. Industrial-scale production of this intermediate requires optimization of protecting group strategies and purification techniques. Advances in continuous flow chemistry have opened new avenues for its large-scale manufacture, addressing a key challenge in the peptide therapeutics market.

In conclusion, 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-3-yl}acetic acid represents a versatile tool in peptide science, bridging the gap between academic research and industrial applications. Its relevance to bioconjugation, prodrug development, and structure-activity relationship (SAR) studies ensures its continued prominence in scientific literature and patent filings. As the demand for peptide-based therapeutics grows, this compound will undoubtedly remain at the forefront of innovative drug development strategies.